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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B196450 Get Quote

Introduction

Linezolid is a synthetic antibiotic belonging to the oxazolidinone class, effective against a wide

range of drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus

aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[1][2] Therapeutic Drug

Monitoring (TDM) of linezolid is increasingly recommended due to its narrow therapeutic

window and significant inter-individual pharmacokinetic variability.[1][3] This variability can lead

to sub-therapeutic concentrations, risking treatment failure, or supra-therapeutic levels

associated with dose-dependent toxicities such as thrombocytopenia and neuropathy.[1][3] To

optimize patient outcomes, maintaining trough plasma concentrations within the therapeutic

range of 2-8 mg/L is often targeted.[1][2]

(R)-Linezolid-d3, a stable isotope-labeled form of linezolid, serves as an ideal internal

standard for the quantification of linezolid in biological matrices by liquid chromatography-

tandem mass spectrometry (LC-MS/MS). Its use corrects for variations in sample preparation

and instrument response, ensuring accurate and precise measurements essential for clinical

decision-making.

Mechanism of Action
Linezolid exerts its antibacterial effect by inhibiting the initiation of bacterial protein synthesis. It

binds to the 23S ribosomal RNA of the 50S subunit, preventing the formation of the initiation

complex, a crucial step in bacterial protein translation.[4] This unique mechanism of action

means there is no cross-resistance with other protein synthesis inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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